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Compound of Interest

Compound Name:

Cat. No.:

LY-2584702 tosylate salt

B15604538

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of LY-2584702 tosylate salt, a selective
inhibitor of the p70 ribosomal S6 kinase (p70S6K). This document outlines its core mechanism

of action, presents key quantitative data, details experimental protocols, and visualizes its role

in cellular signaling pathways.

Core Compound Information

Parameter

Value

Reference

Compound Name

LY-2584702 Tosylate Salt

[1]2]

Synonym LYS6K?2 [3][4]
CAS Number 1082949-68-5 [1][2]13][4]
Molecular Formula C2sH27F4N703S [2]
Molecular Weight 617.62 g/mol [1][2]

Mechanism of Action
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LY-2584702 is a potent and selective, ATP-competitive inhibitor of p70S6K.[5][6] p70S6K is a
serine/threonine kinase that functions downstream of the PI3K/Akt/mTOR signaling pathway.[7]
[8] By inhibiting p70S6K, LY-2584702 prevents the phosphorylation of the S6 ribosomal protein,
a key component of the 40S ribosomal subunit.[7][8] This disruption of ribosomal function leads
to a decrease in protein synthesis and, consequently, a reduction in cell proliferation.[7] The
p70S6K pathway is frequently upregulated in various cancers, making it a target for

antineoplastic therapies.[7]

Signaling Pathway

The following diagram illustrates the position of LY-2584702 within the PISK/Akt/mTOR
signaling cascade.
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Figure 1: Simplified PI3K/Akt/mTOR signaling pathway and the inhibitory action of LY-2584702.
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Quantitative Efficacy Data

The inhibitory activity and efficacy of LY-2584702 have been quantified in various assays, as

summarized below.

. hibi -

Target/Assay ICso0 Value Cell Line Reference
p70S6K (Cell-free
4 nM - [1]I3]
assay)
S6K1 (Enzyme assay) 2 nM - [5]
) HCT116 Colon
pS6 Phosphorylation 0.1-0.24 uM [5][8]19]
Cancer
pS6 Phosphorylation 100 nM - [5]
MSK2 and RSK
58 - 176 nM - [5]
(Enzyme assay)
In Vivo Efficacy
Animal Model Dosage Outcome Reference
TMEDso (Threshold
HCT116 Colon o )
) 2.3 mg/kg Minimum Effective [31[51[8]
Carcinoma Xenograft
Dose 50%)
TMEDs9o (Threshold
HCT116 Colon o )
10 mg/kg Minimum Effective [5][8]

Carcinoma Xenograft

Dose 90%)

U87MG Glioblastoma
& HCT116 Xenografts

2.5mg/kg & 12.5
mg/kg (BID)

Significant single-

agent efficacy

[5]19]

Clinical Trial Data (Phase I)
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Parameter Value Population Reference
Maximum Tolerated 75 mg BID or 100 mg Patients with (10]
Dose (MTD) QD advanced solid tumors

Experimental Protocols

Detailed methodologies for key experiments involving LY-2584702 are provided below.

In Vitro Cell Proliferation Assay

e Cell Lines: A549 and SK-MES-1 human lung carcinoma cells.[2]
e Protocol:
o Cells are seeded in 96-well plates at a density of 5 x 103 cells per well.[2]

o The cells are treated with varying concentrations of LY-2584702 (e.g., starting from 0.1 puM
for A549 and 0.6 uM for SK-MES-1) for 24 hours. A DMSO-treated group serves as the

negative control.[2][5]

o Cell proliferation is measured every 24 hours by detecting absorbance at 450 nm using a
suitable assay (e.g., CCK-8).[2]

o Workflow Diagram:

Seed cells in » |  Treat with LY-2584702 .| Incubate for Measure absorbance >
96-well plates "1 (various concentrations) "1 24nhintervals at 450 nm

\

Click to download full resolution via product page

Figure 2: Workflow for a typical in vitro cell proliferation assay.

In Vivo Xenograft Studies

e Animal Models: Mice with U87MG glioblastoma or HCT116 colon carcinoma xenografts.[5][9]
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e Drug Formulation: LY-2584702 is prepared in a vehicle such as 0.25% Tween-80 and 0.05%
antifoam for oral administration.[2]

e Protocol:

o

Tumor cells (e.g., EOMA cells) are implanted in nu/nu mice.[5]

Once tumors are established, mice are treated with LY-2584702, typically administered

[¢]

orally twice daily (BID) at doses such as 12.5 mg/kg.[2][9]

[¢]

Tumor growth is monitored over a set period (e.g., 14 days).[5]

[¢]

At the end of the study, tumors can be excised for further analysis, such as Western
blotting to determine the phosphorylation status of S6.[5]

Solubility and Stock Solution Preparation

e Solvents: LY-2584702 tosylate salt is soluble in DMSO.[1][2] For in vivo studies, complex
vehicles are often required.

e Stock Solution Preparation (In Vitro):

o Dissolve LY-2584702 tosylate salt in DMSO to create a high-concentration stock solution
(e.g., 10.25 mg/mL). Warming and sonication may be necessary to fully dissolve the

compound.[2]
o Store the stock solution at -20°C or -80°C for long-term stability.[2][5][8]
o Vehicle Preparation (In Vivo Example):
o Prepare a stock solution in DMSO.

o Sequentially add PEG300, Tween-80, and saline to the DMSO stock to achieve the final
desired concentration and vehicle composition (e.g., 10% DMSO, 40% PEG300, 5%
Tween-80, 45% saline).[2] The mixed solution should be used immediately.[1]

Conclusion
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LY-2584702 tosylate salt is a well-characterized, selective p70S6K inhibitor with demonstrated
in vitro and in vivo activity. Its mechanism of action through the PISK/Akt/mTOR pathway
provides a clear rationale for its investigation in oncology and other areas where this pathway
is dysregulated. The data and protocols presented in this guide offer a comprehensive resource
for researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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